Cas no 2171289-34-0 (5-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}pyridine-2-carboxylic acid)

• Product Name: 5-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}pyridine-2-carboxylic acid
• CAS No: 2171289-34-0
• MF: C₂₆H₂₅N₃O₅
• MW: 459.493806600571
• CID: 5950682
• PubChem ID: 165962777
• Update Time: 2025-05-20

5-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}pyridine-2-carboxylic acid
• EN300-1495830
• 2171289-34-0
• 5-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]methyl}pyridine-2-carboxylic acid

• Inchi： 1S/C26H25N3O5/c1-2-22(24(30)28-14-16-11-12-23(25(31)32)27-13-16)29-26(33)34-15-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-13,21-22H,2,14-15H2,1H3,(H,28,30)(H,29,33)(H,31,32)/t22-/m0/s1
• InChI Key： NTMFUJSXFCVGBG-QFIPXVFZSA-N
• SMILES： O(C(N[C@H](C(NCC1C=NC(C(=O)O)=CC=1)=O)CC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 459.17942091g/mol
• Monoisotopic Mass: 459.17942091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 709
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 118Ų

Additional information on 5-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}pyridine-2-carboxylic acid

In-Depth Professional Introduction to 5-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}pyridine-2-carboxylic acid (CAS No. 2171289-34-0)

5-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}pyridine-2-carboxylic acid (CAS No. 2171289-34-0) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. This compound plays a pivotal role in modern drug discovery and bioconjugation due to its unique structural properties and reactivity. Researchers and pharmaceutical companies frequently search for high-quality Fmoc-amino acid building blocks like this to streamline their solid-phase peptide synthesis (SPPS) workflows.

The molecular structure of 5-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}pyridine-2-carboxylic acid features a pyridine-2-carboxylic acid moiety linked to an Fmoc-protected amino butyric acid side chain. This configuration makes it particularly valuable for introducing heterocyclic modifications into peptide sequences, a technique gaining traction in peptide-based drug development. Current trends in targeted cancer therapies and precision medicine have increased demand for such specialized amino acid derivatives.

In peptide chemistry, this compound serves as an excellent building block for creating modified peptide sequences with enhanced stability or specific binding properties. The Fmoc protecting group (9-fluorenylmethoxycarbonyl) is particularly favored in SPPS methodologies due to its stability under basic conditions and easy removal under mild acidic conditions. Many researchers searching for "Fmoc-amino acid derivatives for peptide synthesis" or "custom amino acid modifications" will find this compound highly relevant to their work.

The pyridine ring in 5-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}pyridine-2-carboxylic acid offers unique advantages in medicinal chemistry. This heterocyclic system can participate in hydrogen bonding and π-π stacking interactions, making it valuable for designing protein-protein interaction inhibitors. Recent studies in COVID-19 therapeutics and antiviral peptide development have highlighted the importance of such modified amino acids in creating effective peptide-based inhibitors.

From a synthetic chemistry perspective, this compound represents an interesting case of amino acid side chain modification. The presence of both carboxylic acid and amide functionalities allows for diverse conjugation strategies, making it versatile for various bioconjugation applications. Researchers investigating "site-specific protein modification" or "peptide-drug conjugates" often seek compounds with these precise structural features.

The global market for specialty amino acid derivatives like 5-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}pyridine-2-carboxylic acid has seen steady growth, driven by expanding peptide therapeutics development and increasing investment in biopharmaceutical research. With the rise of personalized medicine approaches, demand for custom peptide modifications and tailored amino acid building blocks continues to accelerate.

Quality control is paramount for Fmoc-protected amino acid derivatives used in pharmaceutical applications. Reputable suppliers provide comprehensive analytical data including HPLC purity, mass spectrometry confirmation, and chiral purity verification for 5-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}pyridine-2-carboxylic acid. These quality assurances are critical for researchers who frequently search for "high purity Fmoc amino acids" or "GMP-grade peptide synthesis reagents".

Storage and handling recommendations for CAS No. 2171289-34-0 typically suggest protection from moisture and storage at controlled temperatures. Proper handling ensures the stability of both the Fmoc protecting group and the sensitive carboxylic acid functionality, maintaining the compound's reactivity for peptide coupling reactions. These practical considerations are often searched by laboratory technicians preparing for large-scale peptide synthesis projects.

Looking forward, 5-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}pyridine-2-carboxylic acid is poised to play an increasingly important role in next-generation peptide therapeutics. As research into cell-penetrating peptides and peptide-based diagnostics advances, the demand for such structurally modified amino acids will likely continue its upward trajectory in both academic and industrial settings.